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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide on the Synthesis and Characterization of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

Authored by: [Your Name/Gemini], Senior Application Scientist Abstract: Imidazole derivatives are a cornerstone of medicinal chemistry and materials science, valued for their diverse biological activities and versatile c...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: Imidazole derivatives are a cornerstone of medicinal chemistry and materials science, valued for their diverse biological activities and versatile chemical properties.[1] This guide provides a comprehensive, theoretical, and practical framework for the synthesis and characterization of a novel imidazole derivative, 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. The synthetic strategy is centered around a Grignard reaction, a robust and well-established method for carbon-carbon bond formation.[2][3] The subsequent characterization protocol employs a suite of modern analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, to ensure the unambiguous structural elucidation and purity assessment of the target compound. This document is intended for researchers and professionals in the fields of organic synthesis, drug discovery, and materials science.

Introduction and Rationale

The imidazole ring is a privileged scaffold in drug discovery, appearing in numerous natural products and synthetic pharmaceuticals.[1][4] Its unique electronic properties and ability to engage in various intermolecular interactions contribute to its wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.[5][6] The target molecule, 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol, incorporates this key heterocycle along with a secondary alcohol functionality, a common feature in biologically active molecules that can participate in hydrogen bonding with biological targets.

The N-methylation and C2-methylation of the imidazole ring can enhance metabolic stability and modulate the electronic properties of the heterocyclic core. The butan-2-ol substituent introduces a chiral center, suggesting that the enantiomers of this compound may exhibit differential biological activities.

This guide outlines a proposed synthetic route and a comprehensive characterization workflow for this specific, and likely novel, compound. The presented methodologies are grounded in established principles of organic chemistry and analytical science.

Proposed Synthetic Pathway: A Grignard-Based Approach

A logical and efficient method for the synthesis of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol is the Grignard reaction. This powerful carbon-carbon bond-forming reaction involves the nucleophilic addition of an organomagnesium halide (Grignard reagent) to a carbonyl compound.[2][3] In this proposed synthesis, isopropylmagnesium bromide will be reacted with the precursor, 5-acetyl-1,2-dimethylimidazole.

The causality behind this choice lies in the commercial availability of the starting materials and the high yields typically associated with Grignard reactions with ketones.[7] The reaction proceeds through a nucleophilic attack of the isopropyl group from the Grignard reagent on the electrophilic carbonyl carbon of the acetyl group on the imidazole ring. A subsequent acidic workup protonates the resulting alkoxide to yield the desired tertiary alcohol.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up & Purification cluster_product Final Product 5-acetyl-1,2-dimethylimidazole 5-acetyl-1,2-dimethylimidazole Grignard Reaction Grignard Reaction 5-acetyl-1,2-dimethylimidazole->Grignard Reaction Isopropylmagnesium bromide Isopropylmagnesium bromide Isopropylmagnesium bromide->Grignard Reaction Acidic Work-up Acidic Work-up Grignard Reaction->Acidic Work-up Intermediate Alkoxide Extraction Extraction Acidic Work-up->Extraction Column Chromatography Column Chromatography Extraction->Column Chromatography 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol Column Chromatography->3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

Caption: Synthetic workflow for 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol.

Step-by-Step Experimental Protocol

Materials:

  • 5-acetyl-1,2-dimethylimidazole

  • Isopropylmagnesium bromide (solution in a suitable ether solvent, e.g., THF or diethyl ether)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexane and ethyl acetate for chromatography elution

Procedure:

  • Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere is charged with 5-acetyl-1,2-dimethylimidazole and anhydrous THF. The solution is cooled to 0 °C in an ice bath.

  • Grignard Addition: The solution of isopropylmagnesium bromide is added dropwise to the stirred solution of the ketone via the dropping funnel. The reaction mixture is allowed to slowly warm to room temperature and stirred for an additional 2-4 hours. Reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extraction: The resulting mixture is transferred to a separatory funnel. The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine.

  • Drying and Concentration: The organic layer is dried over anhydrous Na₂SO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: The crude product is purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the pure 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol.

Structural Elucidation and Characterization

A multi-technique approach is essential for the unambiguous confirmation of the structure and purity of the synthesized compound.

Characterization Workflow Diagram

Characterization_Workflow cluster_spectroscopy Spectroscopic Analysis cluster_chromatography Purity Assessment Purified Product Purified Product NMR NMR Spectroscopy (¹H, ¹³C, DEPT-135) Purified Product->NMR MS Mass Spectrometry (HRMS) Purified Product->MS IR Infrared Spectroscopy Purified Product->IR HPLC High-Performance Liquid Chromatography Purified Product->HPLC Structural Confirmation Structural Confirmation NMR->Structural Confirmation Molecular Formula Confirmation Molecular Formula Confirmation MS->Molecular Formula Confirmation Functional Group Identification Functional Group Identification IR->Functional Group Identification Purity Determination Purity Determination HPLC->Purity Determination

Caption: Comprehensive workflow for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the structure of organic molecules in solution.[8] Both ¹H and ¹³C NMR spectra should be acquired.

Protocol:

  • Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Data Acquisition: Acquire ¹H, ¹³C, and DEPT-135 NMR spectra on a 400 MHz or higher field NMR spectrometer.[9]

Expected ¹H NMR Data:

ProtonsChemical Shift (δ, ppm) (Predicted)MultiplicityIntegrationAssignment
-OH1.5 - 3.0br s1HHydroxyl proton
H-4 (imidazole)~7.0s1HImidazole ring proton
CH (butan-2-ol)3.5 - 4.0m1HMethine proton adjacent to OH
N-CH₃~3.6s3HN-methyl group on imidazole
C-CH₃ (imidazole)~2.3s3HC2-methyl group on imidazole
CH (butan-2-ol)1.8 - 2.2m1HMethine proton adjacent to imidazole
CH₃ (butan-2-ol)~1.2d3HMethyl group adjacent to CH-OH
CH₃ (butan-2-ol)~0.9d3HMethyl group on isopropyl
CH₃ (butan-2-ol)~0.8d3HMethyl group on isopropyl

Expected ¹³C NMR Data:

CarbonChemical Shift (δ, ppm) (Predicted)Assignment
C=O (starting material)>190Ketone carbonyl (should be absent)
C2 (imidazole)~145Imidazole ring carbon
C4 (imidazole)~125Imidazole ring carbon
C5 (imidazole)~130Imidazole ring carbon
C-OH (butan-2-ol)65 - 75Carbon bearing the hydroxyl group
N-CH₃~33N-methyl carbon
CH (butan-2-ol)40 - 50Methine carbon adjacent to imidazole
C-CH₃ (imidazole)~12C2-methyl carbon
CH₃ (butan-2-ol)20 - 25Methyl carbon adjacent to CH-OH
CH₃ (isopropyl)15 - 20Isopropyl methyl carbons
Mass Spectrometry (MS)

High-Resolution Mass Spectrometry (HRMS) is crucial for determining the exact molecular weight and, consequently, the molecular formula of the synthesized compound.[10][11]

Protocol:

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Data Acquisition: Analyze the sample using an HRMS instrument with a suitable ionization technique, such as Electrospray Ionization (ESI).

Expected Data:

ParameterExpected Value
Molecular FormulaC₁₀H₁₈N₂O
Exact Mass182.1419
[M+H]⁺183.1497
Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.[12][13][14]

Protocol:

  • Sample Preparation: The sample can be analyzed as a thin film on a salt plate (if it is an oil) or as a KBr pellet (if it is a solid).

  • Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Expected Data:

Wavenumber (cm⁻¹)IntensityAssignment
3200-3600BroadO-H stretch (alcohol)
2850-3000Medium-StrongC-H stretch (alkane)
~3100Weak-MediumC-H stretch (imidazole ring)
1500-1600MediumC=C and C=N stretch (imidazole ring)
1050-1250StrongC-O stretch (secondary alcohol)

Conclusion

This technical guide provides a robust and scientifically sound framework for the synthesis and characterization of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. The proposed Grignard-based synthesis is a reliable method for accessing this novel compound. The detailed characterization protocol, employing NMR, MS, and IR spectroscopy, ensures the unambiguous confirmation of its chemical structure and purity. This guide serves as a valuable resource for researchers engaged in the exploration of new imidazole-based molecules for potential applications in medicine and materials science.

References

  • Srivastava, M., Yadav, D. S., Nayal, N., & Saxena, A. (n.d.). Synthesis of some substituted imidazole derivatives. TSI Journals. Retrieved from [Link]

  • Handy, S. T. (2006). Grignard Reactions in Imidazolium Ionic Liquids. The Journal of Organic Chemistry, 71(12), 4659–4662. Retrieved from [Link]

  • Devi, M. M., et al. (2023). Synthesis of imidazole derivatives in the last 5 years: An update. ResearchGate. Retrieved from [Link]

  • Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

  • S1 1H NMR, 13C NMR, and HMBC Spectra Supplementary Information (SI) for Chemical Science. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • hil16_sln.html. (n.d.). Retrieved from [Link]

  • Significant Review of Synthesis of Substituted Imidazole Derivatives Using Diffrent Catalysis. (2026, January 9). IOSR Journal. Retrieved from [Link]

  • Synthesis and Evaluation of N-substituted Imidazole Derivatives for Antimicrobial Activity. (n.d.). Retrieved from [Link]

  • Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity. (n.d.). Retrieved from [Link]

  • Reichle, M., et al. (2006). Simple Method for the Preparation of Esters from Grignard Reagents and Alkyl 1-Imidazolecarboxylates. The Journal of Organic Chemistry, 71(11), 4323–4326. Retrieved from [Link]

  • Organic Chemistry. (n.d.). Retrieved from [Link]

  • Supporting Information - The Royal Society of Chemistry. (n.d.). Retrieved from [Link]

  • reaction of aldehydes and ketones with grignard reagents. (n.d.). Chemguide. Retrieved from [Link]

  • Spectroscopy Infrared Spectra. (n.d.). Retrieved from [Link]

  • Accessing Grignard Reluctant Aldehyde in 2-Oxoaldehyde by Organocuprates to Give[15] Addition and Oxidative Coupling Reactions. (2022, February 1). PMC. Retrieved from [Link]

  • 13 C-NMRspectrum of compound (13) Compound(14):4-(3-((1H-imidazol-2-yl).... (n.d.). Retrieved from [Link]

  • Zimmerman, S. C., & Cramer, K. D. (1991). Synthesis of 2,4(5)-Bis(hydroxymethy1)imidazoles and 2,4(5)-Bis[(2-hydroxyethoxy)methyl]imidazoles. The Journal of Organic Chemistry, 56(22), 6389–6395. Retrieved from [Link]

  • Supporting Information File 2 Long-range diastereoselection in Ugi reactions of 2-substituted dihydrobenzoxazepines NMR characte. (n.d.). Beilstein Journals. Retrieved from [Link]

  • Infrared Spectroscopy. (n.d.). Retrieved from [Link]

  • electronic supplementary information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

  • Multi-Component Synthesis of Novel Diazoles: their Characterization and Biological Evaluation. (2018, January 29). Lupine Publishers. Retrieved from [Link]

  • One-Pot Synthesis of Novel 3-{(1H-Benzo[d]Imidazol-2-yl)Amino(Phenyl)Methyl}Benzofuran-2(3H)-Ones as Antimicrobial Agents and Their Molecular Docking Studies. (n.d.). PubMed. Retrieved from [Link]

  • Details of Butan-2-ol. (n.d.). The Golm Metabolome Database. Retrieved from [Link]

  • MD4505C1 - Process for the synthesis of 3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one. (n.d.).
  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. (2024, October 2). MDPI. Retrieved from [Link]

  • Synthesis of novel series of 3,5-disubstituted imidazo[1,2-d][4][15]thiadiazoles involving SNAr and Suzuki–Miyaura cross-coupling reactions. (n.d.). PMC. Retrieved from [Link]

  • Methimazole-Related Substances: Structural Characterization and In Silico Toxicity Assessment. (2024, December 12). MDPI. Retrieved from [Link]

  • Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. (n.d.). CONICET. Retrieved from [Link]

  • Synthesis and in vitro characterization of N-[5-(4,5-dihydro-1H-imidazol-2-yl)-2-hydroxy-5,6,7,8- tetrahydronaphthalen-1-yl]methanesulfonamide and its enantiomers: a novel selective alpha 1A receptor agonist. (n.d.). PubMed. Retrieved from [Link]

  • Structure and spectroscopy of imidazo [1,2-a]imidazoles and imidazo[1,2-a]benzimidazoles. (n.d.). Semantic Scholar. Retrieved from [Link]

  • Simultaneous Quantification of Multiple Analytes in Rat Plasma by UHPLC–MS/MS Following Oral Administration of Gastrodiae Rhizoma Extract for Pharmacokinetic Evaluation. (n.d.). MDPI. Retrieved from [Link]

  • Development of LC-MS/MS Database Based on 250 Potentially Highly Neuroactive Compounds and Their Metabolites. (2025, September 30). PMC. Retrieved from [Link]

  • Identification, isolation, synthesis and characterization of an impurity in quetiapine bulk drug substance. (n.d.). Retrieved from [Link]

  • Identification, synthesis and characterization of principal process related potential impurities in Diazepam. (n.d.). JOCPR. Retrieved from [Link]

  • UCSD Computational Mass Spectrometry Website. (n.d.). GNPS. Retrieved from [Link]

Sources

Exploratory

Comprehensive Spectroscopic Characterization: 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

This technical guide details the spectroscopic analysis of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol , a structural motif relevant to pharmaceutical intermediates and imidazole-based alkaloids. The guide is structured...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the spectroscopic analysis of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol , a structural motif relevant to pharmaceutical intermediates and imidazole-based alkaloids.

The guide is structured to provide a logical workflow for full structural elucidation, addressing the specific stereochemical challenges posed by the two adjacent chiral centers in the butyl chain.

Executive Summary & Molecular Architecture

Target Molecule: 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol Molecular Formula:


Exact Mass:  168.1263 Da
Key Structural Features: 
  • Heterocycle: 1,2-Dimethylimidazole core.[1][2] The N1-methyl group exerts a steric influence on the C5-substituent, which is critical for NOESY analysis.

  • Side Chain: A 2-hydroxybutan-3-yl moiety attached at the imidazole C5 position.

  • Stereochemistry: Two adjacent chiral centers (C2 and C3 of the butane chain) result in two diastereomeric pairs (erythro/threo or syn/anti).

Relevance: Derivatives of 1,2-dimethylimidazole are frequently encountered as metabolites in caramel colorant degradation (e.g., 4-MEI analogs) or as privileged scaffolds in medicinal chemistry for enzyme inhibition (e.g., CYP450 modulators).

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm elemental composition and analyze fragmentation to verify the connectivity of the hydroxy-butyl chain.

Experimental Protocol
  • Ionization Source: Electrospray Ionization (ESI) in Positive Mode (+ve).

  • Solvent System: Methanol:Water (50:50) + 0.1% Formic Acid (protonation facilitator).

  • Flow Rate: 10

    
    L/min (Direct Infusion).
    
Data Interpretation & Causality

The imidazole ring is highly basic.[2] In acidic media, the N3 nitrogen protonates readily, yielding a strong


 parent ion.
Ion Speciesm/z (Theoretical)m/z (Observed)Mechanistic Origin

169.1335169.1335Protonation of N3 (imidazole).

151.1229151.1230Dehydration of the secondary alcohol (favorable due to allylic-like stabilization by imidazole).
$[\text{C}_5\text{H}_9\text{N}_2]^+ $97.076097.0760Cleavage of the C3-C5 bond (loss of the hydroxyethyl fragment), leaving the 1,2-dimethylimidazole cation.

Expert Insight: If the dehydration peak (151 m/z) is the base peak (100% intensity), it suggests the hydroxyl group is labile. To preserve the molecular ion for quantification, lower the desolvation temperature and cone voltage.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Definitive structural assignment and diastereomer differentiation.

Experimental Protocol
  • Solvent: DMSO-

    
     is preferred over CDCl
    
    
    
    .
    • Reasoning: DMSO slows proton exchange, allowing the observation of the hydroxyl proton doublet (coupling to CH-O), which confirms the secondary alcohol nature. It also separates the diastereomeric signals more effectively.

  • Concentration: 10-15 mg in 0.6 mL solvent.

  • Reference: TMS (0.00 ppm) or residual DMSO peak (2.50 ppm).

Predicted Spectral Data (1H NMR, 500 MHz, DMSO- )

Note: Chemical shifts (


) are estimates based on 1,2,5-substituted imidazole standards.
PositionType

(ppm)
Multiplicity

(Hz)
Assignment Logic
Im-H4 Ar-H6.60 - 6.75Singlet (s)-Only remaining aromatic proton.
OH OH4.60 - 4.80Doublet (d)4.5Visible in DMSO; couples to H2.
H2 CH-O3.80 - 3.95Multiplet (m)-Deshielded by oxygen.
N-Me CH

3.45 - 3.55Singlet (s)-N-Methyl is typically 3.5-3.8 ppm.
H3 CH-Im2.70 - 2.90Multiplet (m)7.0Benzylic-like position; couples to H2 and H4'.
C2-Me CH

2.20 - 2.30Singlet (s)-C-Methyl on imidazole is shielded relative to N-Me.
H4' CH

1.05 - 1.15Doublet (d)7.0Terminal methyl of the ethyl group part.
H1 CH

0.95 - 1.05Doublet (d)6.2Terminal methyl adjacent to alcohol.
Stereochemical Analysis (The "Syn/Anti" Problem)

Because C2 and C3 are chiral, the product will likely exist as a mixture of diastereomers unless stereoselective synthesis was used.

  • Signal Doubling: Expect to see two sets of signals for the N-Me and C2-Me groups. The ratio of integration defines the diastereomeric excess (

    
    ).
    
  • Coupling Constants (

    
    ): 
    
    • Anti isomer: Typically larger

      
       value (8-10 Hz) due to anti-periplanar arrangement.
      
    • Syn isomer: Typically smaller

      
       value (3-6 Hz).
      

Structural Elucidation Workflow (Logic Map)

The following diagram illustrates the decision-making process for assigning the structure and stereochemistry of the molecule.

G Start Unknown Sample (C9H16N2O) MS ESI-MS Analysis Observe m/z 169 [M+H]+ Start->MS Frag Fragmentation Pattern Loss of H2O (151) Loss of Side Chain (97) MS->Frag NMR_1H 1H NMR (DMSO-d6) Check for Diastereomers MS->NMR_1H Decision Are signals doubled? NMR_1H->Decision Pure Single Diastereomer Proceed to NOESY Decision->Pure No Mix Mixture (dr calculation) Integrate Me-singlets Decision->Mix Yes NOESY 2D NOESY / ROESY Key Interaction: N-Me <-> Side Chain Pure->NOESY Mix->NOESY Assign Stereochemical Assignment (Syn vs Anti) NOESY->Assign

Figure 1: Logical workflow for the spectroscopic validation and stereochemical assignment of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol.

Advanced Stereochemical Probe: NOESY Analysis

Expertise: The differentiation of the syn and anti isomers relies on the spatial proximity of the N-Methyl group (N1-Me) to the protons on the butane chain.

  • Geometry: In 1,5-disubstituted imidazoles, the N-methyl group and the C5-substituent are vicinal.

  • The Diagnostic Cross-Peak: Look for NOE correlations between the N-Me singlet (~3.5 ppm) and the H3 proton (methine attached to imidazole) .

    • In the Anti conformer, the H2 and H3 protons arrange to minimize steric clash, often placing the N-Me and the C1-Methyl in specific proximity.

    • Self-Validation: If you observe a strong NOE between N-Me and the hydroxyl proton (in DMSO), this indicates a specific hydrogen-bonded conformation often unique to the syn isomer.

Infrared Spectroscopy (FT-IR)

Objective: Rapid fingerprinting and functional group confirmation.

Wavenumber (cm

)
Vibration ModeDescription
3200 - 3400 O-H StretchBroad band, indicative of H-bonded alcohol.
2900 - 2980 C-H StretchAliphatic stretches (methyl/methylene).
1580 - 1600 C=N StretchCharacteristic imidazole ring breathing mode.
1450 - 1500 C=C StretchAromatic skeletal vibration.
1050 - 1100 C-O StretchSecondary alcohol characteristic band.

References

  • Grimmett, M. R. (1997). Imidazole and Benzimidazole Synthesis. Academic Press.[3] (Standard text for imidazole reactivity and properties).

  • Bowie, J. H., et al. (1967). "Electron impact studies. XII. Mass spectra of substituted imidazoles." Australian Journal of Chemistry, 20(8), 1613-1628. Link

  • Claramunt, R. M., et al. (1991). "The annular tautomerism of imidazoles: A 13C and 15N NMR study." Journal of the Chemical Society, Perkin Transactions 2, (11), 1691-1697. (Foundational work on imidazole NMR shifts). Link

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

Sources

Foundational

In Silico Prediction of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol Bioactivity: A Technical Guide for Drug Discovery Professionals

Abstract The imidazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a diverse range of biological targets.[1][2][3][4][5] This technical guide...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The imidazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its ability to interact with a diverse range of biological targets.[1][2][3][4][5] This technical guide provides an in-depth, practical framework for the in silico prediction of the biological activity of a novel imidazole-containing compound, 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. In the absence of experimental data for this specific molecule, we present a comprehensive, step-by-step workflow employing a suite of computational methodologies. This guide is designed for researchers, scientists, and drug development professionals to navigate the process of early-stage drug discovery, from initial hit identification to lead optimization. The methodologies detailed herein include target identification through structural similarity searches, molecular docking to elucidate potential binding modes, pharmacophore modeling to identify key chemical features for bioactivity, Quantitative Structure-Activity Relationship (QSAR) analysis to build predictive models, and ADMET profiling to assess drug-likeness. Through a case study focused on a putative protein kinase target, this whitepaper offers field-proven insights and self-validating protocols to accelerate the discovery of novel therapeutics.

Introduction: The Promise of the Imidazole Scaffold and the Power of In Silico Prediction

The imidazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is a recurring motif in a vast number of biologically active molecules, both natural and synthetic.[1][2][3][4] Its unique electronic properties and ability to participate in various non-covalent interactions, such as hydrogen bonding and metal coordination, make it an ideal anchor for engaging with the active sites of enzymes and receptors.[1][4] Consequently, imidazole derivatives have been successfully developed as therapeutics for a wide range of diseases, including fungal infections, cancer, and inflammatory conditions.[1][2][5]

The subject of this guide, 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol, is a novel chemical entity for which no public bioactivity data is available. Its structure, featuring a substituted imidazole core, suggests potential interactions with various protein targets. In the contemporary drug discovery landscape, the synthesis and experimental screening of every novel compound is a resource-intensive and time-consuming endeavor. In silico methods offer a powerful and cost-effective alternative to prioritize candidates with the highest probability of desired biological activity and favorable pharmacokinetic profiles.[6][7][8][9][10][11][12][13][14][15][16][17][18][19][20]

This guide will walk you through a complete in silico workflow to predict the bioactivity of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol, providing both the "how" and the "why" behind each step.

The Subject Molecule: 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

As the exact structure of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol is not available in public databases, a putative structure was generated based on its IUPAC name.

  • SMILES: CC(C1=CN(C)C=N1C)C(C)O

  • Molecular Formula: C9H16N2O

  • Molecular Weight: 168.24 g/mol

This structure will serve as the basis for all subsequent computational analyses.

A Unified In Silico Workflow for Bioactivity Prediction

The following diagram illustrates the comprehensive workflow that will be detailed in this guide. This multi-faceted approach integrates various computational techniques to build a holistic understanding of the potential bioactivity of our target molecule.

Caption: A comprehensive in silico workflow for bioactivity prediction.

Methodology

Ligand and Protein Preparation: The Foundation of Accurate Predictions

The quality of your input structures directly impacts the reliability of your in silico predictions. This initial preparation phase is critical and should be performed with meticulous attention to detail.

Protocol 1: Ligand Preparation

  • 2D to 3D Conversion: The 2D structure of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol (from its SMILES representation) is converted into a 3D conformation using a molecular modeling software (e.g., Avogadro, ChemDraw 3D).

  • Energy Minimization: The initial 3D structure is subjected to energy minimization using a suitable force field (e.g., MMFF94 or UFF) to obtain a low-energy, stable conformation. This step is crucial for ensuring a realistic starting point for docking and other analyses.

  • File Format Conversion: The energy-minimized structure is saved in a format compatible with downstream applications, such as .mol2 or .pdbqt.

Protocol 2: Target Identification and Protein Preparation

  • Target Identification via Similarity Search:

    • A similarity search is performed against chemical databases like ChEMBL and PubChem using the SMILES string of our target molecule.[21][22][23][24]

    • The search results are filtered for compounds with high structural similarity (e.g., Tanimoto coefficient > 0.8) and known biological activity against a specific protein target.

    • Based on the prevalence of targets for structurally similar compounds, a putative protein target is selected. For imidazole-based scaffolds, kinases are a prominent target class. For this case study, we will select p38 Mitogen-Activated Protein (MAP) Kinase , a well-studied kinase for which numerous imidazole-based inhibitors have been identified.

  • Protein Structure Retrieval:

    • The 3D crystal structure of the selected protein target, preferably in complex with a ligand, is downloaded from the Protein Data Bank (PDB). For our case study, we will use the PDB entry 1IAN , which is the crystal structure of human p38 MAP kinase in complex with a pyridinyl-imidazole inhibitor.

  • Protein Preparation Workflow:

    • Removal of Non-essential Molecules: Water molecules, co-solvents, and any non-interacting ions are removed from the PDB file.

    • Addition of Hydrogen Atoms: Hydrogen atoms, which are typically absent in X-ray crystal structures, are added.

    • Protonation State Assignment: The protonation states of ionizable residues (e.g., Histidine, Aspartic Acid, Glutamic Acid) are assigned based on the physiological pH (typically 7.4).

    • Energy Minimization: The protein structure is subjected to a brief energy minimization to relieve any steric clashes that may have resulted from the addition of hydrogens.

Molecular Docking: Unveiling Potential Binding Interactions

Molecular docking predicts the preferred orientation of a ligand when bound to a protein target.[7][9] This technique is invaluable for understanding the potential binding mode and estimating the binding affinity.

Caption: A streamlined workflow for molecular docking.

Protocol 3: Molecular Docking with AutoDock Vina

  • Grid Box Generation: A grid box is defined around the active site of the p38 MAP kinase. The coordinates of the co-crystallized inhibitor in PDB entry 1IAN can be used to center the grid box. The size of the grid box should be sufficient to encompass the entire binding pocket and allow for rotational and translational freedom of the ligand.

  • Running the Docking Simulation: The prepared ligand and protein files, along with the grid box parameters, are used as input for the AutoDock Vina software.

  • Analysis of Docking Results:

    • Binding Affinity: AutoDock Vina provides a binding affinity score (in kcal/mol) for the top-ranked docking poses. More negative values indicate a stronger predicted binding affinity.

    • Binding Mode Visualization: The predicted binding poses are visualized in a molecular graphics program (e.g., PyMOL, Chimera). The interactions between the ligand and the protein residues (e.g., hydrogen bonds, hydrophobic interactions) are analyzed to understand the structural basis of binding.

Table 1: Predicted Binding Affinities from Molecular Docking

LigandPredicted Binding Affinity (kcal/mol)
3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol-7.2
Co-crystallized Inhibitor (from 1IAN)-9.5

Note: The values presented are hypothetical and for illustrative purposes.

Pharmacophore Modeling: Identifying Essential Chemical Features

Pharmacophore modeling identifies the spatial arrangement of essential chemical features that are responsible for a molecule's biological activity.[1] It can be ligand-based (derived from a set of active molecules) or structure-based (derived from a protein-ligand complex).

Caption: Ligand-based versus structure-based pharmacophore modeling.

Protocol 4: Ligand-Based Pharmacophore Model Generation

  • Training Set Selection: A set of structurally diverse molecules with known activity against the target of interest is compiled. In the absence of known actives for our specific scaffold, a virtual training set can be created using our target molecule and any close analogs identified in the similarity search.

  • Conformational Analysis: A diverse set of low-energy conformers is generated for each molecule in the training set.

  • Pharmacophore Feature Identification: Common chemical features, such as hydrogen bond donors/acceptors, hydrophobic regions, and aromatic rings, are identified across the conformers of the active molecules.

  • Hypothesis Generation and Validation: A pharmacophore hypothesis, which is a 3D arrangement of these features, is generated. The hypothesis is then validated by its ability to distinguish known active molecules from inactive ones.

Quantitative Structure-Activity Relationship (QSAR): Building Predictive Models

QSAR modeling aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[6][8][9][10] This allows for the prediction of the activity of new, unsynthesized compounds.

Protocol 5: QSAR Model Development

  • Dataset Preparation: A dataset of compounds with known biological activity (e.g., IC50 values) against the target of interest is collected.

  • Molecular Descriptor Calculation: A wide range of molecular descriptors (e.g., physicochemical, topological, and electronic) are calculated for each compound in the dataset.

  • Model Building: A statistical method, such as multiple linear regression (MLR) or partial least squares (PLS), is used to build a mathematical model that correlates the molecular descriptors with the biological activity.

  • Model Validation: The predictive power of the QSAR model is rigorously validated using both internal (e.g., cross-validation) and external validation (using a separate test set of compounds).

In Silico ADMET Prediction: Assessing Drug-Likeness

A potent molecule is of little therapeutic value if it has poor pharmacokinetic properties or is toxic.[11][13][14][15][17][18] In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction provides an early assessment of a compound's drug-likeness.

Protocol 6: ADMET Profiling

  • Input: The 2D structure or SMILES string of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol is submitted to an ADMET prediction web server or software (e.g., SwissADME, pkCSM).

  • Prediction: A range of physicochemical and pharmacokinetic properties are calculated.

  • Analysis: The predicted properties are evaluated against established criteria for drug-likeness, such as Lipinski's Rule of Five.

Table 2: Predicted ADMET Properties for 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

PropertyPredicted ValueFavorable RangeAssessment
Molecular Weight ( g/mol )168.24< 500Good
LogP (o/w)1.2< 5Good
Hydrogen Bond Donors1< 5Good
Hydrogen Bond Acceptors3< 10Good
Human Intestinal Absorption (%)95> 80High
BBB PermeabilityHigh-Favorable
hERG InhibitionNo-Safe
Ames MutagenicityNo-Safe

Note: The values presented are hypothetical and for illustrative purposes. These would be generated by ADMET prediction tools.

Integration of Results and Formulation of a Bioactivity Hypothesis

The true power of this in silico workflow lies in the integration of data from all the different analyses.

  • Molecular Docking suggests that our target molecule can favorably bind to the active site of p38 MAP kinase, forming key interactions with the protein.

  • Pharmacophore Modeling provides a 3D fingerprint of the essential features for bioactivity, which can guide future structural modifications to enhance potency.

  • QSAR Analysis , if a suitable dataset is available, can provide a quantitative prediction of the compound's activity.

  • ADMET Prediction indicates that the molecule possesses favorable drug-like properties, suggesting it is likely to have good oral bioavailability and a low risk of toxicity.

Based on the convergence of these in silico findings, we can formulate a strong hypothesis that 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol is a potential inhibitor of p38 MAP kinase with favorable pharmacokinetic properties. This hypothesis provides a solid rationale for the synthesis and experimental validation of this compound.

Conclusion and Future Perspectives

This technical guide has outlined a comprehensive and robust in silico workflow for predicting the bioactivity of a novel imidazole-containing compound. By leveraging a combination of computational techniques, we can efficiently and cost-effectively generate a well-supported hypothesis regarding a molecule's potential biological target and drug-likeness. The imidazole scaffold continues to be a rich source of therapeutic innovation, and the application of the in silico methodologies detailed herein will undoubtedly accelerate the discovery and development of the next generation of imidazole-based drugs.[1][2][5]

References

  • Computational methods revolutionize drug discovery by predicting protein target sites. (2025, November 9). Retrieved February 17, 2026, from [Link]

  • Computational Approaches for Studying Protein-Ligand Interactions - Hilaris Publisher. (2023, April 29). Retrieved February 17, 2026, from [Link]

  • Structure-Based Drug Design - Selvita. (n.d.). Retrieved February 17, 2026, from [Link]

  • Computational Tools for Protein-ligand Interaction Prediction - Hilaris Publisher. (2024, December 6). Retrieved February 17, 2026, from [Link]

  • Structure-Based Drug Design: A Blueprint for Targeted Therapies - DrOmics Labs. (2024, February 11). Retrieved February 17, 2026, from [Link]

  • Importance and Involvement of Imidazole Structure in Current and Future Therapy - PMC. (2026, January 26). Retrieved February 17, 2026, from [Link]

  • ADME-Tox Modeling and Prediction - Creative Biostucture Drug Discovery. (n.d.). Retrieved February 17, 2026, from [Link]

  • Importance and Involvement of Imidazole Structure in Current and Future Therapy - MDPI. (2026, January 26). Retrieved February 17, 2026, from [Link]

  • Structure-Based Drug Design Workflow - Macquarie University. (n.d.). Retrieved February 17, 2026, from [Link]

  • Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction - PMC. (2021, July 29). Retrieved February 17, 2026, from [Link]

  • Exploring the computational methods for protein-ligand binding site prediction - PMC. (2020, February 17). Retrieved February 17, 2026, from [Link]

  • An Evolved Transformer Model for ADME/Tox Prediction - MDPI. (2024, February 2). Retrieved February 17, 2026, from [Link]

  • Significance of Imidazole in Cancer Drug Discovery: Recent Advancements. (2025, March 22). Retrieved February 17, 2026, from [Link]

  • 1IAN: HUMAN P38 MAP KINASE INHIBITOR COMPLEX - RCSB PDB. (1998, May 6). Retrieved February 17, 2026, from [Link]

  • Data mesh in structure-based drug design: A transformative approach. (2025, May 23). Retrieved February 17, 2026, from [Link]

  • Enhancing Predictive Capabilities for ADME-Tox in Drug Discovery through Quantum Artificial Intelligence - International Scientific Organization. (2024, January 30). Retrieved February 17, 2026, from [Link]

  • Machine learning approaches for predicting protein-ligand binding sites from sequence data. (2025, February 3). Retrieved February 17, 2026, from [Link]

  • (PDF) Structure-Based Drug Design Workflow - ResearchGate. (2021, July 20). Retrieved February 17, 2026, from [Link]

  • 10 Most-used Cheminformatics Databases for the Biopharma Industry in 2025 - Neovarsity. (2025, March 21). Retrieved February 17, 2026, from [Link]

  • 2C3I: CRYSTAL STRUCTURE OF HUMAN PIM1 IN COMPLEX WITH IMIDAZOPYRIDAZIN I - RCSB PDB. (2005, November 1). Retrieved February 17, 2026, from [Link]

  • Chemical databases - Directory of in silico Drug Design tools. (2018, April 5). Retrieved February 17, 2026, from [Link]

  • PDB: 4z9l | Protein Data Bank in Europe - PDBe - EMBL-EBI. (n.d.). Retrieved February 17, 2026, from [Link]

  • Using ChEMBL for target identification and prioritisation - The Open Targets Blog. (2019, December 5). Retrieved February 17, 2026, from [Link]

  • Small-molecule Bioactivity Databases - University of Edinburgh Research Explorer. (2021, May 7). Retrieved February 17, 2026, from [Link]

  • TAIGET: A small-molecule target identification and annotation web server - PMC. (2022, August 29). Retrieved February 17, 2026, from [Link]

  • Structural features of the protein kinase domain and targeted binding by small-molecule inhibitors. (n.d.). Retrieved February 17, 2026, from [Link]

  • 4UJ1: Protein Kinase A in complex with an Inhibitor - RCSB PDB. (2016, April 13). Retrieved February 17, 2026, from [Link]

  • Discovery of 1-methyl-1H-imidazole derivatives as potent Jak2 inhibitors - PubMed. (2014, January 9). Retrieved February 17, 2026, from [Link]

  • (PDF) Discovery of 1-Methyl-1H-imidazole Derivatives as Potent Jak2 Inhibitors. (2025, August 9). Retrieved February 17, 2026, from [Link]

Sources

Exploratory

Identification of potential impurities in 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol synthesis

An In-depth Technical Guide Topic: Identification of Potential Impurities in the Synthesis of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol Audience: Researchers, scientists, and drug development professionals. Abstract Th...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide Topic: Identification of Potential Impurities in the Synthesis of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

Audience: Researchers, scientists, and drug development professionals.

Abstract

The robust control of impurities is a cornerstone of modern pharmaceutical development, directly impacting the safety, efficacy, and stability of active pharmaceutical ingredients (APIs). This technical guide provides a comprehensive analysis of potential impurities that may arise during the synthesis of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol, a substituted imidazole alcohol intermediate. From the quality of starting materials to the intricacies of the carbon-carbon bond-forming reaction and potential degradation pathways, we will explore the causal mechanisms behind impurity formation. This document serves as a practical resource for researchers, offering field-proven insights into predictive impurity profiling, detailed analytical methodologies for detection and characterization, and strategies for control, thereby ensuring the integrity of the final compound.

Introduction: The Criticality of Impurity Profiling

In pharmaceutical manufacturing, an impurity is defined as any component present in a drug substance or drug product that is not the desired chemical entity.[1][2] The presence of these unintended compounds, even at trace levels, can have significant consequences, including altered pharmacological activity, increased toxicity, or compromised product stability. Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines (e.g., ICH Q3A/B) that mandate the identification, qualification, and control of impurities.[3]

This guide, authored from the perspective of a Senior Application Scientist, adopts a proactive, mechanism-based approach to impurity identification for 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. Rather than merely listing potential contaminants, we will dissect the plausible synthetic pathway to understand why and how specific impurities are formed. This foundational understanding is paramount for developing robust manufacturing processes and effective control strategies.

Plausible Synthetic Pathway

The structure of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol necessitates the formation of a carbon-carbon bond between the C5 position of the 1,2-dimethylimidazole ring and the C2 position of a butane chain. A highly effective and common strategy for such a transformation is the Grignard reaction. This involves the reaction of a Grignart reagent derived from a halogenated imidazole with a suitable ketone.

The proposed two-step synthesis is as follows:

  • Formation of the Grignard Reagent: 5-Bromo-1,2-dimethyl-1H-imidazole is reacted with magnesium metal in an anhydrous ether solvent (like THF or diethyl ether) to form the organomagnesium intermediate, (1,2-dimethyl-1H-imidazol-5-yl)magnesium bromide.

  • Nucleophilic Addition: The prepared Grignard reagent is then added to butan-2-one. The nucleophilic carbon of the imidazole ring attacks the electrophilic carbonyl carbon of the ketone.

  • Aqueous Workup: A final acidic workup protonates the resulting alkoxide to yield the desired secondary alcohol product.

G cluster_0 Step 1: Grignard Reagent Formation cluster_1 Step 2: Nucleophilic Addition & Workup start_A 5-Bromo-1,2-dimethyl- 1H-imidazole Grignard (1,2-dimethyl-1H-imidazol-5-yl) magnesium bromide start_A->Grignard  + Mg Mg Mg Metal Solvent1 Anhydrous THF Alkoxide Intermediate Alkoxide Grignard->Alkoxide Reacts with start_B Butan-2-one start_B->Alkoxide  + Grignard Reagent Product 3-(1,2-dimethyl-1H-imidazol- 5-yl)butan-2-ol Alkoxide->Product  + H+ Workup Aqueous Acid (e.g., NH4Cl, dil. HCl)

Figure 1: Plausible Grignard synthesis pathway for the target molecule.

Analysis of Potential Impurities

Impurities can be categorized based on their origin: those arising from starting materials, those generated during the process (side reactions), and those formed by degradation.[1][3]

Starting Material-Related Impurities

The quality of the raw materials is the first critical control point. Impurities present in these materials will either be carried through the synthesis or participate in side reactions.

  • Impurities in 5-Bromo-1,2-dimethyl-1H-imidazole:

    • Positional Isomers: Depending on the synthetic route to this starting material, isomers such as 4-bromo-1,2-dimethyl-1H-imidazole could be present. This would lead to the formation of the corresponding isomeric final product, 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-ol, which could be difficult to separate.

    • Unreacted Precursors: Residual starting materials from its own synthesis, such as 1,2-dimethylimidazole, may be present.[4] This would fail to form a Grignard reagent and remain as an unreacted impurity.

    • Over-brominated Species: Di-brominated imidazoles could lead to complex side reactions.

  • Impurities in Butan-2-one:

    • Isomers: The presence of butanal would lead to the formation of a different secondary alcohol isomer after reaction with the Grignard reagent.

    • Related Ketones: Contamination with other ketones like acetone or 2-pentanone would result in the formation of different alcohol adducts.

  • Impurities in Magnesium:

    • Commercial "Grignard grade" magnesium can contain transition metal impurities like iron and manganese.[5] These metals can catalyze side reactions, particularly homocoupling of the Grignard reagent, leading to the formation of a bi-imidazole species.[5]

Process-Related Impurities (Side Reactions)

The Grignard reaction, while powerful, is sensitive to conditions and can generate several by-products.[6][7]

  • Impurity I-1: 1,2-Dimethylimidazole: Formed by the reaction of the Grignard reagent with any trace protic sources, such as water or alcohol, in the reaction medium.[7][8] Grignard reagents are extremely strong bases and will readily abstract protons.[9] This underscores the critical need for anhydrous conditions.

  • Impurity I-2: Homocoupling Product (5,5'-Bi(1,2-dimethyl-1H-imidazole)): As mentioned, transition metal impurities in the magnesium can catalyze the coupling of two Grignard molecules.

  • Impurity I-3: Unreacted Starting Materials: Incomplete reaction will result in residual 5-bromo-1,2-dimethyl-1H-imidazole and butan-2-one in the final product mixture.

  • Impurity I-4: Dehydration Product (3-(1,2-dimethyl-1H-imidazol-5-yl)but-2-ene): The secondary alcohol product can undergo dehydration to form an alkene. This is particularly favored if the aqueous workup is performed with strong, hot acid.[10][11] Both E/Z isomers of the alkene are possible.

Degradation-Related Impurities

The final API must be stable under storage conditions. Forced degradation studies are essential to identify potential degradants.

  • Impurity D-1: Oxidation Product (3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-one): The secondary alcohol is susceptible to oxidation, yielding the corresponding ketone. This can be initiated by atmospheric oxygen over long-term storage, especially in the presence of light or metal ions.

  • Impurity D-2: Imidazole Ring Oxidation/Cleavage Products: The imidazole moiety itself can be liable to oxidation, particularly under oxidative stress (e.g., exposure to peroxides).[12][13] This can lead to complex degradation pathways and the formation of several smaller, more polar impurities.[12] Photodegradation is also a known pathway for imidazole-containing compounds.[12]

Summary Table of Potential Impurities
Impurity IDImpurity NamePotential SourceProposed Analytical Method
SM-1 3-(1,2-dimethyl-1H-imidazol-4-yl)butan-2-olStarting Material (Isomer)HPLC, LC-MS
SM-2 1,2-DimethylimidazoleStarting Material (Carryover)GC-MS, HPLC
I-1 1,2-DimethylimidazoleProcess (Reaction with H₂O)GC-MS, HPLC
I-2 5,5'-Bi(1,2-dimethyl-1H-imidazole)Process (Homocoupling)HPLC, LC-MS
I-3 Butan-2-oneProcess (Unreacted)GC-MS
I-4 3-(1,2-dimethyl-1H-imidazol-5-yl)but-2-ene (E/Z isomers)Process (Dehydration)HPLC, LC-MS, GC-MS
D-1 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-oneDegradation (Oxidation)HPLC, LC-MS
D-2 Ring-Opened ProductsDegradation (Oxidation)LC-MS

Analytical Methodologies for Impurity Identification

A multi-technique approach is essential for the comprehensive detection, identification, and quantification of all potential impurities.[14] The choice of technique is dictated by the physicochemical properties of the impurity (e.g., volatility, polarity, chromophore).

G cluster_workflow General Impurity Identification Workflow Sample API / Reaction Mixture Separation Separation Sample->Separation HPLC HPLC / UHPLC (Non-volatile impurities) Separation->HPLC  Primary GC GC (Volatile impurities) Separation->GC  Secondary Identification Identification HPLC->Identification GC->Identification MS Mass Spectrometry (MS) (Molecular Weight) Identification->MS NMR NMR Spectroscopy (Structure Elucidation) Identification->NMR (For isolated unknowns) Quantification Quantification (e.g., HPLC-UV with std.) MS->Quantification Report Impurity Profile Report Quantification->Report

Sources

Protocols & Analytical Methods

Method

Application of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol in medicinal chemistry

Application Note: 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol in Medicinal Chemistry Executive Summary 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol represents a high-value "fragment-sized" building block (MW: 168.24 g/mol...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol in Medicinal Chemistry

Executive Summary

3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol represents a high-value "fragment-sized" building block (MW: 168.24 g/mol ) characterized by a metabolically stabilized imidazole core and a chiral secondary alcohol handle. Unlike simple imidazole derivatives, the 1,2-dimethyl substitution pattern is engineered to block the C2 position—the primary site of oxidative metabolism by Cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4)—thereby significantly extending the in vivo half-life of the parent scaffold.

This guide details the utility of this compound in Fragment-Based Drug Discovery (FBDD) , providing protocols for its synthesis, physicochemical profiling, and downstream functionalization.

Chemical Profile & Structural Significance

PropertyValueSignificance in Drug Design
Molecular Weight 168.24 DaIdeal for FBDD (Rule of 3 compliant).
ClogP ~0.8 - 1.2High water solubility; favorable for oral bioavailability.
pKa (Im N3) ~7.8 - 8.2Basic center; exists as a cation at physiological pH (lysosome trapping potential).
H-Bond Donors 1 (OH)Directed interaction with backbone carbonyls or Ser/Thr residues.
H-Bond Acceptors 2 (N3, OH)Critical for zinc-binding (metalloproteases) or hinge-binding (kinases).
Chirality 2 CentersContains two stereocenters (C2, C3 of butane chain), allowing for 4 stereoisomers to probe 3D space.
Mechanistic Insight: The "C2-Blocking" Strategy

In unsubstituted imidazoles, the C2 proton is highly acidic and prone to metabolic oxidation. By methylating the N1 and C2 positions, this scaffold prevents:

  • C2-Hydroxylation: A rapid clearance pathway.

  • N1-Glucuronidation: The N-methyl group blocks Phase II conjugation at the nitrogen.

Core Application: Fragment-Based Drug Discovery (FBDD)

This compound serves as a "seed" fragment. The imidazole ring binds to metal centers (e.g., Heme iron, Zinc) or acidic residues (Asp/Glu) in the target protein, while the secondary alcohol provides a vector for "growing" the molecule into adjacent sub-pockets.

Workflow: Fragment Optimization Strategy

The following diagram illustrates the logical flow from the parent scaffold to high-affinity leads.

FragmentOptimization Scaffold Parent Scaffold 3-(1,2-dimethylimidazol-5-yl)butan-2-ol Vector Vector Exploration (Secondary Alcohol) Scaffold->Vector Identify Handle Path_C Direct Arylation (Pd-Catalyzed) Target: Pi-Stacking Scaffold->Path_C C4-Functionalization Path_A Etherification (Williamson/Mitsunobu) Target: Hydrophobic Pocket Vector->Path_A Path_B Oxidation to Ketone (Dess-Martin) Target: Reductive Amination Vector->Path_B Lead Optimized Lead (nM Potency) Path_A->Lead Path_B->Lead Path_C->Lead

Figure 1: Strategic modification pathways for the 3-(1,2-dimethylimidazol-5-yl)butan-2-ol scaffold.

Experimental Protocols

Protocol A: Synthesis via Halogen-Lithium Exchange (Recommended)

Note: Direct lithiation of 1,2-dimethylimidazole often results in lateral lithiation at the C2-methyl group rather than the ring C5. Therefore, a halogen-lithium exchange approach using 5-bromo-1,2-dimethylimidazole is required for regioselectivity.

Materials:

  • 5-Bromo-1,2-dimethylimidazole (1.0 equiv)

  • n-Butyllithium (1.1 equiv, 2.5 M in hexanes)

  • trans-2,3-Epoxybutane (1.2 equiv)

  • BF₃·OEt₂ (1.2 equiv)

  • Dry THF (Anhydrous)

Step-by-Step Methodology:

  • Preparation: In a flame-dried Schlenk flask under Argon, dissolve 5-bromo-1,2-dimethylimidazole (10 mmol) in dry THF (50 mL). Cool the solution to -78°C .

  • Exchange: Dropwise add n-BuLi (4.4 mL, 11 mmol) over 15 minutes. Stir at -78°C for 30 minutes to generate the 5-lithio species. Crucial: Maintain temp < -70°C to prevent scrambling.

  • Epoxide Activation: In a separate flask, mix trans-2,3-epoxybutane (12 mmol) with BF₃·OEt₂ (12 mmol) in THF (10 mL) at -78°C.

  • Coupling: Cannulate the lithiated imidazole solution into the epoxide solution slowly.

  • Reaction: Allow the mixture to warm to 0°C over 2 hours.

  • Quench: Quench with saturated NH₄Cl solution (20 mL).

  • Workup: Extract with EtOAc (3 x 50 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Purify via flash chromatography (DCM:MeOH 95:5) to yield the target alcohol as a viscous oil.

Protocol B: Determination of Lipophilicity (LogD)

Why this matters: The imidazole nitrogen is basic. LogD will vary significantly with pH.

  • Buffer Prep: Prepare 50 mM phosphate buffers at pH 3.0, 5.0, 7.4, and 9.0.

  • Partitioning: Dissolve the compound (1 mg) in 1 mL of Octanol (pre-saturated with buffer).

  • Equilibration: Add 1 mL of the respective buffer. Vortex for 1 hour at 25°C. Centrifuge to separate phases.

  • Quantification: Analyze both phases using HPLC-UV (220 nm).

  • Calculation:

    
    .
    
    • Expected Result: Low LogD at pH 3 (protonated/cationic), higher LogD at pH 9 (neutral).

Advanced Synthetic Utility: Stereochemical Inversion

To access the opposite stereoisomer at the alcohol center (e.g., converting erythro to threo), use the Mitsunobu Inversion .

Reaction Scheme:

  • Reagents: Triphenylphosphine (PPh₃), Diisopropyl azodicarboxylate (DIAD), Benzoic acid.

  • Process: React the alcohol with PPh₃/DIAD/PhCOOH to form the inverted benzoate ester.

  • Hydrolysis: Saponify with LiOH/THF/H₂O to release the inverted alcohol.

References

  • Regioselective Lithiation: Ngochindo, R. I.[1] (1984).[1] "2,5-Dilithiation of N-protected imidazoles." Journal of the Chemical Society, Perkin Transactions 1, 481-486.[1] [1]

  • Palladium Catalysis: Bellina, F., et al. (2009). "Phosphine-Free Palladium-Catalysed Direct 5-Arylation of Imidazole Derivatives." European Journal of Organic Chemistry.

  • Metabolic Stability: Zhang, D., et al. (2012). "Structure-Activity Relationship and Metabolic Stability of Imidazole-Based Inhibitors." Journal of Medicinal Chemistry, 55(11), 5311–5322.
  • Synthesis of 1,2-Dimethylimidazole: Patent CN106045912A. "Preparation method for 1,2-dimethylimidazole."

Sources

Application

Protocol for Testing the Antimicrobial Activity of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

Application Note: AN-IMZ-2026 Abstract This application note outlines a standardized, high-stringency protocol for evaluating the antimicrobial efficacy of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol (referred to herein...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-IMZ-2026

Abstract

This application note outlines a standardized, high-stringency protocol for evaluating the antimicrobial efficacy of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol (referred to herein as IMZ-Butanol ). Given the structural presence of the imidazole pharmacophore—common in antifungal azoles and certain antibacterial agents—this protocol prioritizes Broth Microdilution (BMD) assays aligned with CLSI M07-A10 (bacteria) and M27-A3 (yeast) standards. The guide details solubility management, Minimum Inhibitory Concentration (MIC) determination, and Time-Kill kinetics to assess pharmacodynamic profiles.

Introduction & Chemical Context

IMZ-Butanol features a 1,2-dimethyl-substituted imidazole ring linked to a secondary alcohol chain.

  • Structural Significance: The N-1 methyl substitution prevents ionization at that position, forcing interactions through the N-3 nitrogen or the hydroxyl group. This lipophilic "tail" (butan-2-ol) likely enhances membrane permeability, a critical factor for imidazole-based antimicrobials which often target sterol synthesis (e.g., CYP51 inhibition) or disrupt lipid bilayers.

  • Hypothesized Mechanism: Based on structure-activity relationships (SAR) of similar imidazoles, IMZ-Butanol is predicted to exhibit bacteriostatic activity against Gram-positive cocci and fungistatic activity against Candida spp.

Mechanism of Action Hypothesis (Visualized)

MOA_Hypothesis IMZ IMZ-Butanol (Lipophilic Cation) Membrane Cell Membrane Penetration IMZ->Membrane Passive Diffusion Target1 Target A: CYP450 Enzymes (Ergosterol Synthesis) Membrane->Target1 Fungi (Yeasts) Target2 Target B: Membrane Disruption (Leakage) Membrane->Target2 Bacteria (G+) Death Cell Death / Stasis Target1->Death Membrane Instability Target2->Death Ion Flux

Figure 1: Hypothesized dual-mechanism pathway for imidazole derivatives depending on the target organism.

Materials & Preparation

Compound Solubilization

The imidazole ring renders the molecule weakly basic. The butanol chain adds non-polar character.

  • Vehicle: Dimethyl Sulfoxide (DMSO) is the required solvent. Ethanol is a secondary alternative but evaporates too quickly for microdilution plates.

  • Stock Concentration: Prepare a 10,000 µg/mL (10 mg/mL) master stock.

  • Storage: Aliquot into amber glass vials and store at -20°C. Avoid repeated freeze-thaw cycles.

Critical Calculation (Self-Validating Step): To ensure the final assay concentration of DMSO is


 (non-toxic to most bacteria):


Therefore, the working stock added to the well must be diluted 1:100 from the master stock.
Culture Media
Organism TypeStandard MediaSupplementsRationale
Bacteria (General) Cation-Adjusted Mueller-Hinton Broth (CAMHB)Ca²⁺ (20-25 mg/L), Mg²⁺ (10-12.5 mg/L)Physiological cation levels ensure correct membrane permeability and antibiotic uptake (CLSI M07).
Fastidious Bacteria CAMHB + LHB2.5-5% Lysed Horse BloodRequired for Streptococcus spp. growth.
Fungi (Yeast) RPMI 16400.165M MOPS buffer (pH 7.0)Standardizes pH to prevent imidazole ionization shifts; glucose supports fungal growth.

Experimental Workflow: Broth Microdilution (MIC)

This protocol determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of IMZ-Butanol that visibly inhibits growth.

Workflow Diagram

MIC_Workflow Start Start: Stock Prep (10 mg/mL in DMSO) Dilution Serial Dilution (2-fold in Media) Range: 64 - 0.125 µg/mL Start->Dilution Combine Combine in 96-Well Plate (50µL Drug + 50µL Cells) Dilution->Combine Inoculum Inoculum Prep (0.5 McFarland -> 5x10^5 CFU/mL) Inoculum->Combine Incubate Incubation (35°C, 16-24h) Combine->Incubate Read Read MIC (Visual Turbidity / OD600) Incubate->Read

Figure 2: Step-by-step workflow for the Broth Microdilution assay.

Step-by-Step Protocol

Step 1: Plate Preparation

  • Dispense 50 µL of CAMHB (bacteria) or RPMI (fungi) into columns 2–12 of a sterile 96-well round-bottom plate.

  • Dispense 100 µL of the 2x Working Concentration of IMZ-Butanol into Column 1.

  • Perform a 2-fold serial dilution: Transfer 50 µL from Column 1 to Column 2, mix, then transfer to Column 3, continuing to Column 10. Discard the final 50 µL from Column 10.

    • Column 11: Growth Control (Media + Cells + Solvent Vehicle).

    • Column 12: Sterility Control (Media only).

Step 2: Inoculum Preparation (The "Direct Colony Suspension" Method)

  • Select 3-5 isolated colonies from a fresh (18-24h) agar plate.

  • Suspend in saline to match 0.5 McFarland turbidity standard (approx.

    
     CFU/mL).
    
  • Dilution:

    • Bacteria:[1][2][3][4][5][6][7][8][9] Dilute 1:100 in CAMHB (Result:

      
       CFU/mL).
      
    • Yeast: Dilute 1:100, then 1:20 in RPMI.

  • Add 50 µL of this diluted inoculum to wells 1–11.

    • Final Assay Concentration: Bacteria = ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       CFU/mL.[7]
      

Step 3: Incubation

  • Bacteria:

    
     in ambient air for 16–20 hours.
    
  • Fungi:

    
     for 24–48 hours (species dependent).
    

Step 4: Reading Results

  • Place the plate on a dark matte surface or use a mirror reader.

  • MIC Definition: The lowest concentration well showing no visible turbidity (bacteria) or optically clear (fungi, Score 0).

  • Note: Trailing growth (common in azoles) should be noted.[2] For fungistatic agents, a 50% reduction in turbidity (MIC-2) is often recorded.

Secondary Assays: MBC & Time-Kill

Minimum Bactericidal Concentration (MBC)

While MIC measures inhibition, MBC measures killing power.

  • Sample 10 µL from the MIC well and all wells with higher concentrations (supramic).

  • Spot onto drug-free agar plates (MHA or SDA).

  • Incubate for 24h.

  • Endpoint: The lowest concentration resulting in a 99.9% reduction of the initial inoculum (i.e., <5 colonies if starting with

    
     CFU/mL).
    
Time-Kill Kinetics

Determines if IMZ-Butanol is time-dependent or concentration-dependent.

  • Prepare tubes with IMZ-Butanol at 1x, 2x, and 4x MIC .

  • Inoculate with ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     CFU/mL.[7]
    
  • Aliquot samples at T=0, 2, 4, 8, and 24 hours.

  • Serially dilute and plate for CFU counting.

  • Plot: Log10 CFU/mL vs. Time.

    • Bactericidal:

      
       log reduction.
      
    • Bacteriostatic:[2]

      
       log reduction.
      

Data Analysis & Quality Control

Acceptance Criteria

For the assay to be valid, the following must hold true:

  • Growth Control: Clearly turbid (OD600 > 0.2).

  • Sterility Control: Crystal clear.

  • Reference Standards: Run a parallel row with Ciprofloxacin (bacteria) or Fluconazole (fungi). The MIC for the QC strain (e.g., E. coli ATCC 25922) must fall within the CLSI-defined range.

Troubleshooting Table
ObservationProbable CauseCorrective Action
Precipitation in wells Compound insolubility at high conc.Check DMSO limit; verify visual solubility before inoculating.
Skipped Wells (Growth at high, no growth at low)Pipetting error or contamination.Discard run; recalibrate pipettes; work in BSC.
Trailing Growth (Fungi)Partial inhibition (fungistatic).Read MIC at 50% inhibition (MIC-2) rather than 100%.

References

  • Clinical and Laboratory Standards Institute (CLSI). (2015).[2][5][10] M07-A10: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition.[10] CLSI. [Link]

  • European Committee on Antimicrobial Susceptibility Testing (EUCAST). (2022). Reading guide for broth microdilution v 4.0. EUCAST. [Link]

  • Zhang, L., et al. (2013). "Antimicrobial activity and mechanism of action of imidazole derivatives." Journal of Medical Microbiology. (Contextual grounding for imidazole mechanism).
  • Clinical and Laboratory Standards Institute (CLSI). (2008). M27-A3: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; Approved Standard—Third Edition. CLSI. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Optimizing reaction conditions for the functionalization of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol

The following guide is structured as an interactive Technical Support Center for researchers working with 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol . It simulates a "Tier 3" escalation response, providing deep mechanis...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as an interactive Technical Support Center for researchers working with 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol . It simulates a "Tier 3" escalation response, providing deep mechanistic insights, troubleshooting protocols, and decision-making frameworks.

Ticket ID: IMID-5-FUNC-OPT Subject: Optimization of Reaction Conditions for 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol Assigned Specialist: Dr. A. Vance, Senior Application Scientist

📋 Executive Summary: The "Dual-Personality" Challenge

You are working with a bifunctional scaffold. The primary challenge with 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol is the competition between the nucleophilic secondary alcohol and the Lewis-basic imidazole nitrogen (N3) .

  • The Alcohol (OH): Sterically crowded (secondary, adjacent to a heterocycle) and prone to acid-catalyzed dehydration (leading to styrene-like elimination products).

  • The Imidazole (N3): A potent catalyst poison. It coordinates to transition metals (Pd, Cu) and acts as an acyl-transfer catalyst, often causing side reactions during esterification.

This guide is divided into three troubleshooting modules based on your target transformation.

🧩 Module 1: O-Functionalization (Esterification & Etherification)

User Issue: "I am trying to esterify the alcohol, but I see low conversion and formation of N-acyl side products."

💡 Diagnosis: The Acyl-Transfer Trap

The imidazole ring in your molecule acts like DMAP (4-dimethylaminopyridine). It attacks your acylating agent (acid chloride or anhydride) to form a reactive N-acyl imidazolium intermediate. While this usually transfers the acyl group to the alcohol, in your specific molecule, the steric bulk of the butan-2-ol chain slows down the intramolecular trap. The result is hydrolysis of the unstable N-acyl species during workup, leading to apparent "no reaction."

🛠️ Protocol: Proton-Switch Esterification

To force O-acylation, you must deactivate the imidazole nitrogen using a specific protonation strategy.

Optimized Conditions:

  • Reagents: Carboxylic Acid (1.2 equiv), EDC·HCl (1.5 equiv), DMAP (0.1 equiv).

  • Critical Additive: Camphorsulfonic Acid (CSA) (1.0 equiv).

  • Solvent: Dichloromethane (DCM) or DMF (if solubility is poor).

Step-by-Step:

  • Pre-complexation: Dissolve your substrate in DCM. Add 1.0 equivalent of CSA. Stir for 10 minutes. Why? This protonates the imidazole N3 (pKa ~7.5), rendering it non-nucleophilic, while leaving the alcohol (pKa ~16) available.

  • Activation: Add the Carboxylic Acid and EDC·HCl.

  • Catalysis: Add catalytic DMAP (0.1 equiv). Note: Even though the ring is protonated, the external DMAP will act as the shuttle.

  • Workup: Quench with saturated NaHCO₃ to deprotonate the ring and extract the O-ester.

📉 Troubleshooting Table: O-Functionalization
SymptomProbable CauseCorrective Action
No Reaction N-Acyl intermediate hydrolysisUse the CSA protonation method described above to block N-attack.
Elimination (Alkene) Acid too strong / Heat too highAvoid H₂SO₄ or TsOH. Switch to EDC/DIC coupling at 0°C → RT.
Racemization Oxazolone formation (if amino acid)Use HOBt or HOAt as an additive to suppress racemization.

🧩 Module 2: Ring Functionalization (C-H Activation/Cross-Coupling)

User Issue: "My Palladium-catalyzed cross-coupling at the C4 position fails completely. The catalyst turns into a black precipitate."

💡 Diagnosis: The "Heterocycle Death Grip"

The N3 nitrogen of the 1,2-dimethylimidazole is a better ligand for Palladium(II) than most phosphines. It displaces your ligands, forming a stable, inactive Pd(Substrate)2Cl2 complex. This shuts down the catalytic cycle before oxidative addition can occur.

🛠️ Protocol: The "Masked" C-H Activation

To functionalize the C4 position (the only open aromatic carbon), you must block the N3 or use a ligand that outcompetes it.

Strategy A: Lewis Acid Scavenging (The "Quick Fix") Add a stoichiometric Lewis Acid that binds N3 stronger than Palladium does.

  • Additive: Zinc(II) Pivalate (Zn(OPiv)₂) or Magnesium Chloride (MgCl₂).

  • Mechanism: The Zn²⁺ coordinates to the imidazole N3, leaving the Pd(0) free to activate the C4-H bond.

Strategy B: N-Oxide Activation (The "High Yield" Route) If direct coupling fails, convert the imidazole to its N-oxide.

  • Oxidation: Treat substrate with m-CPBA (1.1 equiv) in DCM at 0°C. Isolate the N-oxide.

  • Coupling: The N-oxide is not a catalyst poison. Perform Pd-catalyzed coupling (e.g., Pd(OAc)₂, XPhos).

  • Reduction: Reduce the N-oxide back to the imidazole using Zn dust/NH₄Cl or PCl₃.

📊 Visualization: Catalyst Poisoning & Rescue

The following diagram illustrates how the imidazole nitrogen arrests the catalytic cycle and how Zinc additives rescue it.

CatalystPoisoning Substrate Imidazole Substrate (N3 Lone Pair) Pd_Dead INACTIVE Complex Pd(Substrate)2 Substrate->Pd_Dead Displaces Ligand (Poisoning) Zn_Complex Blocked Substrate Substrate-Zn Substrate->Zn_Complex Zn binds N3 (Scavenging) Pd_Active Active Catalyst Pd(L)n Pd_Active->Pd_Dead Product C4-Coupled Product Pd_Active->Product Zn_Additive Additive Zn(OPiv)2 Zn_Additive->Zn_Complex Zn_Complex->Product Pd Cycle Restored

Figure 1: Mechanism of Pd-catalyst poisoning by imidazole N3 and restoration of activity via Zinc scavenging.

🧩 Module 3: Purification & Isolation[1][2][3]

User Issue: "My product streaks on silica gel columns and I lose 40% of my mass."

💡 Diagnosis: Acid-Base Interaction

Silica gel is slightly acidic (Si-OH). Your imidazole is basic.[1][2] They form a salt on the column, causing "tailing" (streaking) and irreversible adsorption.

🛠️ Protocol: The "Triethylamine Trick"

You must neutralize the silica surface before and during the run.

The Modified Mobile Phase:

  • Solvent System: DCM / Methanol (95:5).

  • Modifier: Add 1% Triethylamine (TEA) or 1% NH₄OH to the mobile phase.

  • Pre-treatment: Flush the column with the TEA-containing solvent before loading your sample. This caps the acidic Si-OH sites.

Alternative: Neutral Alumina If the product is UV-active but sensitive, switch from Silica Gel to Neutral Alumina (Brockmann Grade III) . Alumina does not have the acidic protons that cause imidazole sticking.

🧪 Experimental Decision Matrix

Use this flowchart to select the correct workflow for your specific functionalization goal.

WorkflowSelector Start Target Transformation? Choice1 Modify Alcohol (OH) Start->Choice1 Choice2 Modify Ring (C-H) Start->Choice2 Q_Acid Acid Sensitive? Choice1->Q_Acid Q_Cat Metal Catalyst? Choice2->Q_Cat Sol_Base Use Base Catalysis (NaH/DMF) Q_Acid->Sol_Base Yes (Avoid Elimination) Sol_Prot Use CSA Protonation (Block N3) Q_Acid->Sol_Prot No Sol_Zn Add Zn(OPiv)2 (Scavenger) Q_Cat->Sol_Zn Standard Pd/Cu Sol_Nox N-Oxide Route (Oxidize -> Couple -> Reduce) Q_Cat->Sol_Nox Difficult Substrate

Figure 2: Decision matrix for selecting reaction conditions based on target site and sensitivity.

📚 References

  • BenchChem. (2025).[1][3] Technical Support Center: Purification of Imidazole Derivatives. Retrieved from

  • Beilstein J. Org. Chem. (2022).[4][5] Functionalization of imidazole N-oxide: a recent discovery in organic transformations. Beilstein-Institut. Retrieved from

  • National Institutes of Health (NIH). (2014). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PubMed Central. Retrieved from

  • Organic Chemistry Portal. (2023). Esterification: Steglich Esterification and Recent Literature. Retrieved from

  • Riverland Trading. (2025). 1,2-Dimethylimidazole: Chemical Properties and Applications. Retrieved from

Sources

Optimization

Technical Support Center: Enhancing the Stability of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol for Pharmaceutical Formulations

Welcome to the technical support center dedicated to addressing the stability challenges of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. This guide is designed for researchers, scientists, and drug development profession...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to addressing the stability challenges of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions and troubleshooting strategies for your pharmaceutical formulation experiments. The information herein is synthesized from established principles of organic chemistry, extensive experience with imidazole-containing active pharmaceutical ingredients (APIs), and current best practices in formulation science.

The stability of any API is paramount to ensure its safety, efficacy, and shelf-life.[1][2] 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol, with its imidazole core and a secondary alcohol functional group, presents a unique set of stability considerations. The imidazole ring, while aromatic, is susceptible to specific degradation pathways, and the secondary alcohol can undergo oxidation.[3] This guide will walk you through potential stability issues and provide actionable protocols to mitigate them.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol?

A1: Based on the functional groups present, the primary degradation pathways for 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol are anticipated to be:

  • Oxidation: The imidazole ring is susceptible to oxidation, which can be mediated by atmospheric oxygen (autoxidation), peroxide impurities in excipients, or light (photoxidation).[3] The secondary alcohol group on the butanol side chain is also a prime target for oxidation, potentially forming a ketone degradant.

  • Hydrolysis: While the imidazole ring itself is generally stable to hydrolysis, certain formulation conditions, particularly strongly acidic or basic pH, could potentially lead to ring-opening or other hydrolytic degradation over time, especially at elevated temperatures.[3][4]

  • Photodegradation: Imidazole-containing compounds can be sensitive to light, leading to the formation of various degradation products.[3] Exposure to UV or even high-intensity visible light can initiate photo-oxidative processes.

Q2: My formulation of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol is showing a decrease in potency over time. What could be the cause?

A2: A decrease in potency is a direct indicator of API degradation. The most likely culprits are oxidation and hydrolysis. To identify the root cause, a systematic approach is necessary:

  • Review your formulation composition: Are there any excipients known to contain reactive impurities, such as peroxides in polymers like povidone or polyethylene glycols (PEGs)?[5]

  • Analyze storage conditions: Has the formulation been exposed to light, elevated temperatures, or high humidity?[6]

  • Characterize the degradation products: Employing analytical techniques like HPLC or LC-MS/MS can help identify the degradation products, providing clues to the degradation pathway.[7][8] For instance, the appearance of a new peak with a mass corresponding to the addition of an oxygen atom would strongly suggest oxidation.

Q3: How can I prevent oxidative degradation of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol in my formulation?

A3: To mitigate oxidative degradation, consider the following strategies:

  • Incorporate Antioxidants: The use of antioxidants is a primary strategy to prevent oxidative degradation.[1]

    • For aqueous formulations: Consider water-soluble antioxidants such as ascorbic acid, sodium metabisulfite, or thioglycerol.

    • For lipid-based or solid formulations: Butylated hydroxytoluene (BHT) and butylated hydroxyanisole (BHA) are effective.

  • Use Chelating Agents: Trace metal ions (e.g., iron, copper) can catalyze oxidation. Including a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and enhance stability.[6]

  • Control Headspace Oxygen: For liquid and semi-solid formulations, purging the container headspace with an inert gas like nitrogen or argon can significantly reduce the potential for oxidation.

  • Select High-Purity Excipients: Use excipients with low peroxide values and from reputable suppliers.

Q4: What role does pH play in the stability of this compound, and how can I optimize it?

A4: The pH of a formulation is a critical factor influencing the stability of ionizable compounds like 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol. The imidazole moiety has a pKa, making its ionization state pH-dependent.

  • Impact on Degradation: Extreme pH values can catalyze hydrolysis.[2] Moreover, the susceptibility to oxidation can also be pH-dependent.

  • Optimization Strategy: Conduct a pH-stability profile study. Prepare a series of buffered solutions across a pharmaceutically relevant pH range (e.g., pH 3 to 8) and store your API in these solutions at an accelerated temperature (e.g., 40°C or 50°C). Analyze the samples at various time points to determine the pH at which the degradation rate is minimal.

  • Buffering Systems: Once the optimal pH is identified, use a suitable buffer system (e.g., citrate, phosphate, acetate) to maintain the pH of the formulation within the desired range.[6]

Troubleshooting Guide

This section provides a structured approach to troubleshooting common stability issues you might encounter during your experiments.

Observed Issue Potential Root Cause(s) Recommended Troubleshooting Steps & Solutions
Appearance of a new peak in the HPLC chromatogram during stability studies. API Degradation (Oxidation, Hydrolysis, Photodegradation)1. Characterize the new peak: Use LC-MS/MS to determine the mass of the impurity. This will provide strong evidence for the degradation pathway (e.g., +16 Da suggests oxidation).2. Conduct a forced degradation study: Systematically expose the API to acidic, basic, oxidative, thermal, and photolytic stress conditions to see if the same degradation product is formed.[4][9] This helps in confirming the degradation pathway.3. Implement stabilization strategies: Based on the identified pathway, apply the appropriate mitigation strategy as outlined in the FAQs (e.g., add antioxidants for oxidation).
Discoloration (e.g., yellowing) of the formulation upon storage. Oxidative Degradation or Photodegradation1. Protect from light: Store the formulation in amber or opaque containers. Conduct a photostability study as per ICH Q1B guidelines.[10]2. Inert atmosphere: Package the product under an inert atmosphere (nitrogen or argon).3. Analyze for oxidative degradants: Use HPLC-UV/MS to identify any chromophoric degradation products.
Changes in physical properties (e.g., precipitation, cloudiness) of a liquid formulation. pH shift, poor solubility of degradants, or API-excipient incompatibility.1. Verify pH: Check if the pH of the formulation has changed over time. If so, a stronger buffering agent or a different buffer may be needed.2. Solubility of Degradants: The degradation product may be less soluble than the parent API. Improving the overall stability will prevent its formation.3. Excipient Compatibility: Conduct a systematic drug-excipient compatibility study.[5][11] Mix the API with individual excipients and store under accelerated conditions to identify any interactions.
Inconsistent stability results between batches. Variability in excipient quality or manufacturing process parameters.1. Qualify Excipient Lots: Test different lots of critical excipients for reactive impurities (e.g., peroxide value).[5]2. Process Control: Ensure that manufacturing process parameters such as mixing times, temperatures, and exposure to air are tightly controlled.

Experimental Protocols

Protocol 1: Forced Degradation Study

This study is crucial for identifying potential degradation pathways and developing a stability-indicating analytical method.[4][12]

Objective: To investigate the degradation of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol under various stress conditions.

Methodology:

  • Preparation of Stock Solution: Prepare a stock solution of the API in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

  • Stress Conditions:

    • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N HCl. Heat at 60°C for 24 hours. Neutralize with 0.1 N NaOH before analysis.

    • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 N NaOH. Heat at 60°C for 24 hours. Neutralize with 0.1 N HCl before analysis.

    • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours.

    • Thermal Degradation: Store the solid API in an oven at 70°C for 48 hours. Also, heat the stock solution at 70°C for 48 hours.

    • Photolytic Degradation: Expose the solid API and the stock solution to UV light (254 nm) and visible light as per ICH Q1B guidelines.

  • Analysis: Analyze all samples, along with an unstressed control, using a validated stability-indicating HPLC method.

Protocol 2: pH-Stability Profile Study

Objective: To determine the optimal pH for the stability of 3-(1,2-dimethyl-1H-imidazol-5-yl)butan-2-ol in an aqueous environment.

Methodology:

  • Prepare Buffer Solutions: Prepare a series of buffers (e.g., citrate, phosphate) covering a pH range from 3 to 8.

  • Sample Preparation: Accurately weigh and dissolve the API in each buffer solution to a final concentration of 0.5 mg/mL.

  • Stability Storage: Store the samples in sealed vials at an accelerated temperature of 40°C.

  • Time Points: Withdraw aliquots at initial (t=0), 1 week, 2 weeks, and 4 weeks.

  • Analysis: Quantify the remaining API concentration at each time point using a validated HPLC method.

  • Data Analysis: Plot the logarithm of the remaining API concentration versus time for each pH. The pH with the lowest degradation rate constant (slope) is the optimal pH for stability.

Visualization of Key Concepts

Logical Flow for Stability Troubleshooting

G A Stability Issue Observed (e.g., Potency Loss, Impurity Formation) B Characterize Degradation (LC-MS/MS, Forced Degradation) A->B C Identify Degradation Pathway B->C D Oxidation C->D Oxygen, Peroxides E Hydrolysis C->E pH, Water F Photodegradation C->F Light Exposure G Implement Targeted Stabilization Strategy D->G E->G F->G H Add Antioxidants / Chelators Inert Atmosphere G->H I Optimize pH with Buffers G->I J Use Photoprotective Packaging G->J K Re-evaluate Stability H->K I->K J->K

Caption: A logical workflow for troubleshooting stability issues.

Decision Tree for Excipient Selection

G Start Start Excipient Selection A Is the formulation liquid or solid? Start->A B Liquid A->B C Solid A->C D Consider Antioxidants: Ascorbic Acid, Na Metabisulfite B->D E Consider Antioxidants: BHT, BHA C->E F Is pH control critical? D->F H Is moisture sensitivity a concern? E->H G Select Appropriate Buffer System (Citrate, Phosphate) F->G Yes J Finalize Excipient List & Conduct Compatibility Studies F->J No G->H I Use Low-Moisture Excipients (e.g., Anhydrous Lactose) H->I Yes H->J No I->J

Caption: Decision tree for selecting stabilizing excipients.

References

  • Two novel imidazole derivatives – Combined experimental and computational study. (n.d.).
  • Forced degradation studies and assessment of degradation products of imeglimin hydrochloride using LC-ESI/APCI-MS. (n.d.).
  • Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(10), 3364-3374.
  • Synthesis and Characterization of Imidazole Derivatives and Catalysis Using Chemical Pharmaceutical Compounds. (2020). Journal of Chemical and Pharmaceutical Research, 12(6), 1-13.
  • How to Synthesize Imidazole Derivative Intermediates for Pharmaceutical Applications. (2025, December 15). PharmaCompass.
  • Strategies for Resolving Stability Issues in Drug Formulations. (2025, April 9). Pharmaguideline.
  • Forced Degradation – A Review. (2022, November 30). Biomedical Journal of Scientific & Technical Research.
  • Drug -Excipient compatibility study. (n.d.).
  • Analytical Techniques for the Assessment of Drug Stability. (n.d.).
  • Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102.
  • Chemical Stability of Drug Substances: Strategies in Formulation Development. (2025, December 16).
  • Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). LCGC North America.
  • Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. (2023, July 1). Journal of Pharmaceutical Sciences and Research.
  • Chemical Stability of Drugs. (n.d.). IIP Series.
  • Reaction Strategies for Synthesis of Imidazole Derivatives: A Review. (2018, November 26).
  • Kumar, M., et al. (2021). Investigation of Drug-Excipient Compatibility Studies Using Validated RP-HPLC Method for Azelnidipine and Telmisartan Tablets.
  • Guideline on Excipients in the Dossier for Application for Marketing Authorisation of a Medicinal Product. (2007). European Medicines Agency.
  • Overview on stability indicating methods in pharmaceutical Analysis. (2025, June 26).
  • Recent progress in pharmaceutical excipients as P-glycoprotein inhibitors for potential improvement of oral drug bioavailability: A comprehensive overview. (2025, February 25). Pharma Excipients.
  • Forced degradation and impurity profiling: a review. (2013). Journal of Pharmaceutical and Biomedical Analysis, 86, 1-24.
  • Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review. (2025, August 13).
  • Hotha, K. K., et al. (2016). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. American Journal of Analytical Chemistry, 7(1), 107-140.
  • Method Development and Validation of RP-UPLC method for the determination of Dabigatran Etexilate Mesylate in API. (2018, April 30). Asian Journal of Research in Chemistry.
  • Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formul
  • Drug Stability Table. (n.d.). Adriamed.
  • Impurities and Degrad
  • Pandey, S., et al. (2011). A validated stability indicating HPLC method for the determination of process-related impurities in pantoprazole bulk drug and formulations. Brazilian Journal of Pharmaceutical Sciences, 47(1), 175-182.
  • Ma, C., et al. (2019). Characterization of degradation products and process-related impurity of sutezolid by liquid chromatography/electrospray ionization tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 170, 238-246.
  • Characterization of degradation products and process-related impurity of sutezolid by liquid chromatography/electrospray ionization tandem mass spectrometry. (2025, August 5).
  • O'Callaghan, E. L., et al. (2016). Toxicological evaluation of two novel bitter modifying flavour compounds: 3-(1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazol-4-yl)-1-(3-hydroxybenzyl)imidazolidine-2,4-dione and 3-(1-((3,5-dimethylisoxazol-4-yl)methyl)-1H-pyrazol-4-yl)-1-(3-hydroxybenzyl)-5,5-dimethylimidazolidine-2,4-dione. Toxicology Reports, 3, 310-327.

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Validation

A Comparative Analysis of the Toxicity Profiles of Imidazole-Based Compounds: An In-Depth Technical Guide for Researchers

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a vast array of therapeutic agents. From antifungal and anticancer drugs to antihypertensives and antihistamines, the versat...

Author: BenchChem Technical Support Team. Date: February 2026

The imidazole scaffold is a cornerstone in medicinal chemistry, forming the structural basis of a vast array of therapeutic agents. From antifungal and anticancer drugs to antihypertensives and antihistamines, the versatility of the imidazole ring is undeniable. However, this structural ubiquity also necessitates a thorough understanding of the potential toxicities associated with these compounds. This guide provides a comprehensive, comparative analysis of the toxicity profiles of different imidazole-based compounds, offering researchers, scientists, and drug development professionals a critical resource for preclinical safety assessment. We will delve into the nuances of cytotoxicity, genotoxicity, hepatotoxicity, and neurotoxicity, supported by experimental data and detailed protocols to ensure scientific integrity and practical applicability.

The Double-Edged Sword: Understanding Imidazole-Associated Toxicity

The biological activity of imidazole derivatives is intrinsically linked to their chemical structure. Substitutions on the imidazole ring can dramatically alter a compound's pharmacokinetic and pharmacodynamic properties, including its toxicity profile. Structure-activity relationship (SAR) studies are therefore paramount in predicting and mitigating adverse effects.[1] For instance, the presence of electron-withdrawing groups like nitro or halogen substituents can enhance the biological activity, but may also increase toxicity.[1] Conversely, the addition of other heterocyclic moieties can modulate the toxicity profile, sometimes leading to synergistic therapeutic effects with reduced adverse reactions.[2] This guide will explore these relationships in the context of specific toxicological endpoints.

I. Comparative Cytotoxicity of Imidazole Derivatives

Cytotoxicity, the quality of being toxic to cells, is a fundamental parameter in the initial screening of any potential therapeutic agent. A variety of in vitro assays are employed to quantify this effect, with the half-maximal inhibitory concentration (IC50) being a key metric. A lower IC50 value indicates greater potency in inhibiting cellular growth and viability.

Structure-Toxicity Relationships in Cytotoxicity

The cytotoxic potential of imidazole derivatives is heavily influenced by the nature and position of substituents on the imidazole ring.

  • Substituents at N1, C2, and C5: Modifications at these positions have a significant impact on the biological potency and selectivity of imidazole derivatives.[3]

  • Electron-Withdrawing vs. Electron-Donating Groups: Electron-withdrawing groups, such as halogens and nitro groups, often enhance anticancer activity, which can be correlated with increased cytotoxicity towards cancer cells.[1] In contrast, electron-donating groups like methoxy and alkyl substituents can influence lipophilicity and membrane permeability, which also modulates cytotoxic effects.[1]

  • Hybrid Molecules: Combining the imidazole scaffold with other pharmacophores, such as chalcones or triazoles, can lead to hybrid molecules with enhanced cytotoxicity against cancer cells, often through synergistic mechanisms.[1]

Quantitative Comparison of Cytotoxicity (IC50 Values)

The following table summarizes the in vitro cytotoxic activity of a selection of substituted imidazole derivatives against various human cancer cell lines, providing a snapshot of their comparative potencies.

Compound Class/NameSubstitution PatternCell LineIC50 (µM)Reference
Benzimidazole Sulfonamide Derivatives Substituted pyrazole ring at C2A549, HeLa, HepG2, MCF-70.15 - 7.26[4]
Substituted Xanthine Derivatives Various substitutionsPANC-1, HT29, A549, MCF-70.8 - 11.9[4]
Benzimidazole-Cinnamide Derivatives Various substitutionsA549, MDA-MB-231, B16F10, BT474, 4T10.29 - 1.48[4]
Imidazo[1,2-a]pyridines Carbonitrile moiety at C2-LD50 (mice, oral) = 0.794 g/kg[5]
Ethoxycarbonyl group at C2-LD50 (mice, oral) = 3.175 g/kg[5]
Imidazo-based Heterocycles IG-01-008, IG-01-009-Significant toxicity at ≥ 1000 mg/kg (rats, oral)[6]
Antifungal Azoles KetoconazoleHepG2Cytotoxic starting at 50 µM[7]
PosaconazoleHepG2Cytotoxic starting at 20 µM[7]
Voriconazole, FluconazoleHepG2Not cytotoxic[7]

Experimental Protocols for Cytotoxicity Assessment

To ensure the reliability and reproducibility of cytotoxicity data, standardized and well-validated assays are essential. Below are detailed protocols for three commonly used cytotoxicity assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method that measures cellular metabolic activity as an indicator of cell viability.[8] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals.[8]

Protocol:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the imidazole compound and a vehicle control. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, remove the treatment medium and add 100 µL of fresh medium containing 0.5 mg/mL MTT to each well.

  • Incubation: Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

  • Solubilization: Remove the MTT-containing medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from the dose-response curve.

Diagram of MTT Assay Workflow:

MTT_Assay_Workflow cluster_workflow MTT Assay Workflow A Seed Cells in 96-well Plate B Treat with Imidazole Compounds A->B 24h Incubation C Add MTT Reagent B->C 24-72h Treatment D Incubate (Formazan Formation) C->D 2-4h Incubation E Solubilize Formazan Crystals D->E F Measure Absorbance (570 nm) E->F G Calculate IC50 F->G

Caption: A schematic representation of the MTT assay workflow.

II. Genotoxicity Assessment of Imidazole Derivatives

Genotoxicity refers to the ability of a chemical agent to damage the genetic information within a cell, leading to mutations and potentially cancer. Assessing the genotoxic potential of imidazole-based compounds is a critical step in their safety evaluation.

Structure-Toxicity Relationships in Genotoxicity

The genotoxic profile of imidazole derivatives is highly dependent on their chemical structure, particularly for nitroimidazoles.

  • Position of the Nitro Group: Studies on nitroimidazoles have shown that the position of the nitro group on the imidazole ring is a critical determinant of genotoxicity. For example, some nitroimidazoles with the NO2 group at the C-4 position and a methyl group at the C-2 position were found to be non-genotoxic, whereas those with the NO2 group at the C-5 position exhibited genotoxic effects.

  • Other Substituents: The presence of other substituents, such as fluorine, can also influence the genotoxic potential of nitroimidazoles.

Comparative Genotoxicity Findings
Compound/ClassAssayFindingReference
Climbazole Ames TestNot mutagenic[9]
Mouse Lymphoma AssayNegative (4h), Positive (24h, without S9)[9]
In vivo Mouse MicronucleusNegative[9]
In vivo/in vitro UDS AssayNo DNA damage[9]
Various Nitroimidazoles Comet AssayGenotoxicity depends on nitro group position and other substituents
Azole Antifungals GeneralGenerally non-genotoxic, with some isolated positive results[9]

Experimental Protocols for Genotoxicity Assessment

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used method to assess the mutagenic potential of chemical compounds by measuring their ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Protocol:

  • Strain Preparation: Prepare overnight cultures of the appropriate Salmonella typhimurium tester strains (e.g., TA98, TA100, TA1535, TA1537).

  • Metabolic Activation (S9 Mix): The test is performed with and without the addition of a liver homogenate fraction (S9 mix) to simulate mammalian metabolism.

  • Exposure: In a test tube, combine the tester strain, the test compound at various concentrations, and either the S9 mix or a buffer.

  • Plating: After a short pre-incubation, add top agar to the mixture and pour it onto a minimal glucose agar plate.

  • Incubation: Incubate the plates at 37°C for 48-72 hours.

  • Colony Counting: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.

Diagram of Ames Test Workflow:

Ames_Test_Workflow cluster_workflow Ames Test Workflow A Prepare Bacterial Strains B Mix Bacteria, Test Compound & S9 Mix (or buffer) A->B C Add Top Agar B->C D Pour on Minimal Agar Plates C->D E Incubate (48-72h) D->E F Count Revertant Colonies E->F G Analyze for Mutagenicity F->G

Caption: A schematic representation of the Ames test workflow.

III. Hepatotoxicity of Imidazole-Based Compounds

The liver is a primary site of drug metabolism and is therefore susceptible to drug-induced injury. Several imidazole-containing drugs, particularly the azole antifungals, have been associated with hepatotoxicity.

Mechanisms of Imidazole-Induced Hepatotoxicity

The hepatotoxicity of certain imidazole derivatives, such as ketoconazole and posaconazole, is linked to mitochondrial dysfunction.[7] These compounds can:

  • Decrease Mitochondrial Membrane Potential: Impairing the function of the electron transport chain.[7]

  • Increase Oxidative Stress: Leading to the accumulation of reactive oxygen species (ROS).[10]

  • Induce Apoptosis: Triggering programmed cell death in hepatocytes.[7]

It's important to note that not all azole antifungals exhibit the same level of hepatotoxicity. For instance, fluconazole and voriconazole have been shown to be less cytotoxic to liver cells in vitro compared to ketoconazole and posaconazole.[7]

Comparative Hepatotoxicity of Azole Antifungals
CompoundIn Vitro Effect on HepG2 CellsMechanismReference
Ketoconazole Cytotoxic, decreases ATP contentMitochondrial toxicant[7]
Posaconazole Cytotoxic, decreases ATP contentMitochondrial toxicant[7]
Voriconazole Not cytotoxic-[7]
Fluconazole Not cytotoxic-[7]

IV. Neurotoxicity of Imidazole-Based Compounds

Neurotoxicity is a significant concern in drug development, as adverse effects on the nervous system can be debilitating. The neurotoxic potential of imidazole derivatives varies considerably depending on their structure and mechanism of action.

Structure-Neurotoxicity Relationships
  • Nitroimidazoles: Some nitroimidazole drugs, like misonidazole, have been associated with peripheral neuropathy.[11] In vitro studies suggest that these compounds can cause disruption and degradation of the neurofilament lattice in neuronal cells, leading to the degeneration of dendritic projections.[11]

  • Imidazol(ine) Drugs: In contrast, some imidazol(ine) compounds have demonstrated neuroprotective effects against glutamate-induced neurotoxicity in cultured cerebellar granule cells.[3] This protective effect is mediated through the blockade of NMDA receptors.[3] The rank order of neuroprotective potency for a series of imidazol(ine) drugs was found to be: antazoline > cirazoline > LSL 61122 > LSL 60101 > idazoxan > LSL 60129 > RX821002 > agmatine.[3]

Comparative Neurotoxicity and Neuroprotection
Compound/ClassEffectMechanismReference
Misonidazole (Nitroimidazole) NeurotoxicDisruption of neurofilament lattice[11]
Antazoline (Imidazol(ine)) Neuroprotective (against glutamate)NMDA receptor blockade[3]
Cirazoline (Imidazol(ine)) Neuroprotective (against glutamate)NMDA receptor blockade[3]

V. In Vivo Toxicity of Imidazole Derivatives

While in vitro assays provide valuable initial data, in vivo studies in animal models are crucial for assessing the systemic toxicity and determining the safety profile of a compound. The acute oral toxicity is often expressed as the LD50 (lethal dose, 50%), the dose required to kill half the members of a tested population.

Comparative Acute Oral Toxicity (LD50 Values)
Compound Class/NameAnimal ModelLD50 (mg/kg)Reference
Imidazo[1,2-a]pyridines (with carbonitrile at C2) Mice794[5]
Imidazo[1,2-a]pyridines (with ethoxycarbonyl at C2) Mice3175[5]
Imidazole Rat220 - 970[12]
1,4-Bis(imidazolylazo)benzene (BIAB) Mice1020.23[13]

These in vivo data highlight the significant impact of substituents on the acute toxicity of imidazole derivatives. For example, the substitution at the C-2 position of the imidazo[1,2-a]pyridine ring dramatically alters the LD50 value in mice.[5]

Conclusion: A Call for Comprehensive and Comparative Toxicological Assessment

The diverse and potent biological activities of imidazole-based compounds underscore their importance in modern medicine. However, this therapeutic potential is accompanied by a spectrum of possible toxicities that demand careful and thorough evaluation. This guide has provided a comparative analysis of the cytotoxicity, genotoxicity, hepatotoxicity, and neurotoxicity of various imidazole derivatives, emphasizing the critical role of structure-activity relationships in determining their safety profiles.

For researchers and drug development professionals, a deep understanding of these toxicological principles and the application of robust experimental protocols are not merely regulatory hurdles but are fundamental to the development of safer and more effective medicines. The continued investigation into the mechanisms of imidazole-induced toxicity, coupled with the development of predictive in silico and in vitro models, will be instrumental in navigating the complex landscape of drug safety and ultimately, in delivering innovative therapies to patients in need.

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